5-(2-Chloro-4-hydroxyphenyl)pentanoic acid

• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 5-(2-chloro-4-hydroxyphenyl)pentanoic acid
• InChI: InChI=1S/C11H13ClO3/c12-10-7-9(13)6-5-8(10)3-1-2-4-11(14)15/h5-7,13H,1-4H2,(H,14,15)
• InChI Key: LSMARXGHMIQFRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)Cl)CCCCC(=O)O

Description

5-(2-Chloro-4-hydroxyphenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 5-(2-chloro-4-hydroxyphenyl)pentanoate (2.28 g) in methanol (20.0 mL) was added a 1 M aqueous sodium hydroxide solution (28.2 mL), followed by stirring at room temperature for 1 hour. To a reaction solution was added 1 M hydrochloric acid (28.2 mL), followed by extraction with chloroform. The organic layer was dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane-ethyl acetate) to obtain 5-(2-chloro-4-hydroxyphenyl)pentanoic acid (2.22 g) as a mixture.